![molecular formula C8H18O2 B089615 2,5-Dimethyl-2,5-hexanediol CAS No. 110-03-2](/img/structure/B89615.png)
2,5-Dimethyl-2,5-hexanediol
Overview
Description
2,5-Dimethyl-2,5-hexanediol (DMHD) is an organic compound belonging to the class of monohydric alcohols. It is a colorless, odorless, and flammable liquid with a boiling point of 143°C and a melting point of -45°C. DMHD is used in a variety of applications, including as a solvent, a fuel, a pesticide, and a surfactant. It is also used as an intermediate in the synthesis of various chemicals, such as esters, amines, and acids.
Scientific Research Applications
Crystallography : The crystal structure of 2,5-Dimethyl-2,5-hexanediol tetrahydrate has been studied, revealing a water-hydrocarbon layer structure. This research contributes to understanding the structural properties of such compounds (Jeffrey & Shen, 1972).
Metabolism Studies : Metabolic pathways of 2,5-dimethylhexane in male Fischer 344 rats have been explored, identifying this compound as a key metabolite. This research is significant for understanding the biological impact and toxicological aspects of this compound (Serve et al., 1991).
Biomass Conversion : The compound has been utilized in the synthesis of 2,5-hexanedione from biomass resources, indicating its role in sustainable chemistry and renewable resource utilization (Yueqin et al., 2016).
Intramolecular Dehydration Studies : Research has been conducted on the stereoselective intramolecular dehydration of chiral 2,5-hexanediol to form derivatives like cis-2,5-dimethyltetrahydrofuran, highlighting its potential in organic synthesis and pharmaceutical applications (Yamaguchi et al., 2011).
Catalysis and Green Chemistry : Studies have shown the cooperative catalysis of Pt/C and acid resin for the production of 2,5-dimethyltetrahydrofuran from biomass-derived 2,5-hexanedione. This underscores the compound's role in developing sustainable chemical processes (Zhou et al., 2016).
Neurotoxicity Studies : The effects of hexanedione derivatives like this compound on protein phosphorylation in rat peripheral nerve have been investigated, providing insights into the neurotoxic potential of these compounds (Horan et al., 1989).
Polymer Science : Research on the triggered decomposition of polymeric nanoparticles involving this compound dimethacrylate highlights its application in material science and nanotechnology (Jhaveri & Carter, 2007).
Chemical Synthesis and Education : The compound has been used in educational settings to teach students about unimolecular nucleophilic substitution reactions, demonstrating its utility in pedagogical contexts (Wagner & Marshall, 2010).
Catalyst Research : It has been studied as a part of catalyst research in hydrodeoxygenation processes, pertinent to fuel and chemical production from biomass sources (Sullivan et al., 2014).
Immunotoxicology : Research on the effect of 2,5-hexanediol on immunocompetence in mice contributes to understanding the immunological impact of this compound and related health risks (Kannan et al., 1985).
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in the preparation of other compounds, suggesting that its targets may vary depending on the specific reactions it’s involved in .
Mode of Action
2,5-Dimethyl-2,5-hexanediol can undergo heteropoly acid catalyzed dehydration to yield cyclic ethers via a stereospecific intramolecular S_N2 mechanism . It can also react with nitriles in concentrated sulfuric acid to yield Δ1-pyrrolines .
Biochemical Pathways
Its ability to form cyclic ethers and δ1-pyrrolines suggests that it may influence pathways involving these compounds .
Result of Action
Its role as an intermediate in the synthesis of other compounds suggests that its effects may be largely dependent on the specific reactions it’s involved in .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it forms explosive mixtures with air on intense heating . Therefore, it’s crucial to ensure adequate ventilation and avoid dust formation when handling this compound .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2,5-Dimethyl-2,5-hexanediol can undergo heteropoly acid catalyzed dehydration to yield cyclic ethers via a stereospecific intramolecular SN2 mechanism . It can also react with nitriles in concentrated sulfuric acid to yield Δ1-pyrrolines . These reactions suggest that this compound can interact with various enzymes and proteins, although specific interactions have not been reported in the literature.
Temporal Effects in Laboratory Settings
Its physical and chemical properties, such as boiling point and melting point, have been reported .
Properties
IUPAC Name |
2,5-dimethylhexane-2,5-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O2/c1-7(2,9)5-6-8(3,4)10/h9-10H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNMRZQYWRLGMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC(C)(C)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0026830 | |
Record name | 2,5-Dimethylhexane-2,5-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0026830 | |
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Molecular Weight |
146.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [HSDB] Crystalline flakes; [MSDSonline] | |
Record name | 2,5-Dimethyl-2,5-hexanediol | |
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Boiling Point |
118 °C @ 15 MM HG | |
Record name | 2,5-DIMETHYL-2,5-HEXANEDIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5395 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
SOL IN WATER; VERY SOL IN ALCOHOL, HOT BENZENE, CHLOROFORM, SOL IN ACETONE; INSOL IN CARBON TETRACHLORIDE, KEROSENE | |
Record name | 2,5-DIMETHYL-2,5-HEXANEDIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5395 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.898 G/ML @ 20 °C | |
Record name | 2,5-DIMETHYL-2,5-HEXANEDIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5395 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
PRISMS FROM ETHYL ACETATE, FLAKES FROM PETROLEUM ETHER, WHITE CRYSTALS | |
CAS No. |
110-03-2 | |
Record name | 2,5-Dimethyl-2,5-hexanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110-03-2 | |
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Record name | 2,5-Dimethyl-2,5-hexanediol | |
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Record name | 110-03-2 | |
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Record name | 2,5-Hexanediol, 2,5-dimethyl- | |
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Record name | 2,5-Dimethylhexane-2,5-diol | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethylhexane-2,5-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.393 | |
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Record name | 2,5-HEXANEDIOL, 2,5-DIMETHYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3PNB2S8721 | |
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Record name | 2,5-DIMETHYL-2,5-HEXANEDIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5395 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
92 °C | |
Record name | 2,5-DIMETHYL-2,5-HEXANEDIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5395 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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